Cas no 1261645-96-8 (5-(Difluoromethyl)-2-iodoaniline)

• Product Name: 5-(Difluoromethyl)-2-iodoaniline
• CAS No: 1261645-96-8
• MF: C₇H₆F₂IN
• MW: 269.030520915985
• CID: 4691943
• Update Time: 2025-06-08

5-(Difluoromethyl)-2-iodoaniline Chemical and Physical Properties

Names and Identifiers

• 5-(Difluoromethyl)-2-iodoaniline

• Inchi： 1S/C7H6F2IN/c8-7(9)4-1-2-5(10)6(11)3-4/h1-3,7H,11H2
• SMILES： IC1C=CC(C(F)F)=CC=1N

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 132
• Topological Polar Surface Area: 26

Additional information on 5-(Difluoromethyl)-2-iodoaniline

Comprehensive Overview of 5-(Difluoromethyl)-2-iodoaniline (CAS No. 1261645-96-8): Properties, Applications, and Industry Insights

5-(Difluoromethyl)-2-iodoaniline (CAS No. 1261645-96-8) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This halogenated aniline derivative features a difluoromethyl group and an iodo substituent, making it a versatile intermediate for synthesizing complex molecules. Its unique structure enables applications in drug discovery, material science, and crop protection formulations, aligning with current trends in sustainable chemistry and precision synthesis.

The compound’s molecular formula, C₇H₆F₂IN, highlights its potential as a building block for fluorinated pharmaceuticals, a rapidly growing sector due to the enhanced metabolic stability imparted by fluorine atoms. Researchers frequently search for "iodoaniline derivatives in drug design" or "difluoromethyl group applications," reflecting its relevance in modern medicinal chemistry. The presence of both iodine and fluorine allows for selective functionalization via cross-coupling reactions, a topic often explored in "Pd-catalyzed reactions" and "C-H activation" studies.

From a synthetic perspective, 5-(Difluoromethyl)-2-iodoaniline serves as a precursor for heterocyclic compounds like benzimidazoles and indoles, which are pivotal in developing kinase inhibitors and antimicrobial agents. Industry reports emphasize its role in addressing challenges such as "resistance management" in agrochemicals, where fluorinated analogs improve efficacy. Analytical techniques like HPLC purity testing and NMR characterization are critical for quality control, as noted in recent publications on "high-purity intermediates."

Environmental and regulatory considerations further drive interest in this compound. With increasing demand for "green chemistry alternatives," its efficient synthesis routes—such as catalytic iodination or flow chemistry—are under scrutiny. The European Chemicals Agency (ECHA) and FDA guidelines often reference halogenated anilines, prompting manufacturers to optimize processes for minimal waste generation. This aligns with searches for "eco-friendly halogenation methods" and "REACH compliance."

Market analysts project growth for fluorine-containing intermediates, with 5-(Difluoromethyl)-2-iodoaniline benefiting from trends in "targeted drug delivery" and "smart agrochemicals." Its stability under physiological conditions makes it attractive for prodrug development, while its agrochemical applications address global needs for "high-efficiency pesticides." Collaborative studies between academia and industry continue to explore its potential, as seen in patents related to "crop disease control."

In conclusion, 5-(Difluoromethyl)-2-iodoaniline (CAS No. 1261645-96-8) exemplifies the intersection of innovation and practicality in fine chemicals. Its dual functionality—combining halogen and fluorinated motifs—positions it as a key player in advancing life sciences and sustainable agriculture. Future research will likely focus on scalable production and novel derivatives, answering industry queries about "cost-effective fluorination" and "next-gen chemical libraries."